Cas no 2034545-83-8 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2034545-83-8
• MF: C₂₄H₂₅N₃O₅
• MW: 435.4724
• CID: 5353642
• Update Time: 2025-10-28

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-5-(2,5-dimethoxyphenyl)-2-methylpyrazole-3-carboxamide
• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C24H25N3O5/c1-24(29,22-11-15-7-5-6-8-20(15)32-22)14-25-23(28)19-13-18(26-27(19)2)17-12-16(30-3)9-10-21(17)31-4/h5-13,29H,14H2,1-4H3,(H,25,28)
• InChI Key： FYLANVOLTPHPLV-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1C(C([H])([H])[H])(C([H])([H])N([H])C(C1=C([H])C(C2C([H])=C(C([H])=C([H])C=2OC([H])([H])[H])OC([H])([H])[H])=NN1C([H])([H])[H])=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 651
• XLogP3: 2.9
• Topological Polar Surface Area: 98.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide: A Comprehensive Overview

The compound N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide, with the CAS number 2034545-83-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates multiple functional groups and heterocyclic systems, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by the presence of a benzofuran moiety, a pyrazole ring, and a carboxamide group. These structural elements contribute to its unique pharmacokinetic properties and bioactivity. Recent studies have highlighted its potential as a modulator of key cellular pathways involved in inflammation, oxidative stress, and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its ability to interact with specific protein targets. Research conducted in 2023 has demonstrated that it exhibits potent inhibitory activity against certain kinases, which are critical in the progression of cancer and inflammatory disorders. This finding underscores its potential as a lead compound for drug development in oncology and immunology.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the construction of the benzofuran ring system and the subsequent functionalization to introduce the pyrazole and carboxamide groups. The optimization of these steps has been a focus of recent research efforts, with studies published in high-impact journals detailing novel synthetic strategies that enhance yield and purity.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical models. Studies have indicated good oral bioavailability and moderate clearance rates, suggesting that it may be suitable for chronic therapeutic regimens. Additionally, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal phase I metabolism, which could reduce the risk of drug-drug interactions.

The biological activity of this compound has been extensively studied across various model systems. In vitro assays have revealed its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant properties have been leveraged in models of neurodegenerative diseases, where it demonstrated neuroprotective effects by mitigating oxidative stress-induced damage.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular mechanisms underlying its bioactivity. Molecular docking studies have provided insights into its binding modes with target proteins, while machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties. These computational tools have significantly accelerated the drug discovery process for this compound.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide represents a cutting-edge molecule with immense therapeutic potential. Its unique structure, coupled with favorable pharmacokinetic profiles and diverse biological activities, positions it as a compelling candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make a significant impact in the field of medicinal chemistry.